Cas no 1518309-77-7 ((2,3-dimethylphenyl)methanethiol)

(2,3-Dimethylphenyl)methanethiol is a sulfur-containing aromatic compound characterized by a thiol functional group attached to a 2,3-dimethyl-substituted phenyl ring. This structure imparts reactivity typical of benzylic thiols, making it useful in organic synthesis, particularly in the formation of thioethers or as a ligand in metal coordination chemistry. The presence of methyl groups at the 2- and 3-positions enhances steric hindrance, potentially influencing selectivity in coupling reactions. Its high purity and stability under controlled conditions ensure consistent performance in research and industrial applications. The compound is commonly employed in pharmaceuticals, agrochemicals, and material science due to its ability to introduce sulfur-based functionalities into complex molecules.
(2,3-dimethylphenyl)methanethiol structure
1518309-77-7 structure
Product Name:(2,3-dimethylphenyl)methanethiol
CAS No:1518309-77-7
MF:C9H12S
MW:152.256581306458
CID:6147709
PubChem ID:23176028
Update Time:2025-06-07

(2,3-dimethylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • (2,3-dimethylphenyl)methanethiol
    • AKOS018445272
    • 1518309-77-7
    • SCHEMBL5352619
    • EN300-1288120
    • Inchi： 1S/C9H12S/c1-7-4-3-5-9(6-10)8(7)2/h3-5,10H,6H2,1-2H3
    • InChI Key： RIHIPADTYXGICZ-UHFFFAOYSA-N
    • SMILES： SCC1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 152.06597156g/mol
  • Monoisotopic Mass: 152.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 1Ų

(2,3-dimethylphenyl)methanethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1288120-1.0g
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95%
1g
 $0.0 2023-06-07
Enamine
EN300-1288120-50mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95.0%
50mg
 $94.0 2023-10-01
Enamine
EN300-1288120-100mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95.0%
100mg
 $140.0 2023-10-01
Enamine
EN300-1288120-250mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95.0%
250mg
 $200.0 2023-10-01
Enamine
EN300-1288120-500mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95.0%
500mg
 $374.0 2023-10-01
Enamine
EN300-1288120-1000mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95.0%
1000mg
 $499.0 2023-10-01
Enamine
EN300-1288120-2500mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95.0%
2500mg
 $978.0 2023-10-01
Enamine
EN300-1288120-5000mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95.0%
5000mg
 $1448.0 2023-10-01
Enamine
EN300-1288120-10000mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95.0%
10000mg
 $2146.0 2023-10-01
1PlusChem
1P0291N2-50mg
(2,3-dimethylphenyl)methanethiol
 1518309-77-7 95%
50mg
 $173.00 2024-06-20

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